Cas no 1260817-63-7 (2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine)

• Product Name: 2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine
• CAS No: 1260817-63-7
• MF: C₉H₉Cl₂FN₂
• MW: 235.085563421249
• CID: 6088893
• PubChem ID: 129954179
• Update Time: 2025-10-30

2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine
• 1260817-63-7
• EN300-1967581

• Inchi： 1S/C9H9Cl2FN2/c10-8-6(5-1-2-13-4-5)3-7(12)9(11)14-8/h3,5,13H,1-2,4H2
• InChI Key： HGCNIYPIDUTVAH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1CNCC1

Computed Properties

• Exact Mass: 234.0126818g/mol
• Monoisotopic Mass: 234.0126818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine

2,6-Dichloro-3-Fluoro-5-(Pyrrolidin-3-Yl)Pyridine: A Comprehensive Overview

2,6-Dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine, identified by the CAS number 1260817-63-7, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, fluorine, and a pyrrolidine group. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it valuable for research and industrial applications.

The pyridine ring in 2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine serves as a versatile platform for further chemical modifications. The substitution pattern at positions 2, 3, and 5 introduces steric and electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of synthesis, 2,6-dichloro-3-fluoro-5-(pyrrolidin-3-yl)pyridine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. This compound has also been explored as a building block in medicinal chemistry, where it serves as a precursor for constructing complex heterocyclic frameworks.

The application of CAS No. 1260817-63-7 extends beyond pharmaceuticals. It has been utilized in agrochemical research to develop novel pesticides and herbicides with enhanced efficacy and reduced environmental impact. Additionally, its role in materials science has been investigated, particularly in the design of advanced polymers and functional materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2,6-dichloro-3-fluoro-5-(pyrrolidin-3-y)lpyridine. Quantum mechanical calculations have revealed its potential for participating in various non-covalent interactions, which are crucial for its biological activity. These findings have paved the way for its use in drug design programs targeting specific protein receptors.

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